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Compound of Interest

Compound Name: Tri-o-tolylphosphine

Cat. No.: B155546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tri-o-tolylphosphine [P(o-C₆H₄CH₃)₃], a white to light yellow crystalline solid, is a versatile

organophosphorus compound utilized as a ligand in various chemical reactions, including

Suzuki and Heck couplings.[1] Its utility in research and development, particularly in the

synthesis of complex organic molecules for pharmaceuticals and materials science,

necessitates a thorough understanding of its safety profile and proper handling procedures to

ensure the well-being of laboratory personnel and the integrity of experimental outcomes. This

in-depth technical guide provides a comprehensive overview of the safety, handling, and

storage precautions for tri-o-tolylphosphine.

Hazard Identification and Classification
Tri-o-tolylphosphine is classified as an irritant and is harmful to aquatic life.[2][3] The primary

hazards are associated with its potential to cause skin, eye, and respiratory irritation.[4]

Although comprehensive toxicological data is not available, the precautionary principle dictates

that it should be handled with care, assuming it may have other uninvestigated adverse health

effects.

GHS Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]
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H335: May cause respiratory irritation.[3]

H413: May cause long lasting harmful effects to aquatic life.[5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of tri-o-tolylphosphine is provided in

the table below. This information is crucial for understanding its behavior under various

laboratory conditions and for making informed decisions regarding its handling and storage.

Property Value Reference(s)

Molecular Formula C₂₁H₂₁P [6]

Molecular Weight 304.37 g/mol [6]

Appearance
White to light yellow crystalline

powder
[2]

Melting Point 123-125 °C (lit.) [2]

Boiling Point 412.4 °C at 760 mmHg [6]

Flash Point 214.6 °C [6]

Solubility

Soluble in alcohol, chloroform,

and ethyl acetate. Slightly

soluble in cold water. Insoluble

in water.

[2][6]

Sensitivity Air and light sensitive [6]

Vapor Pressure 1.24E-06 mmHg at 25°C [6]

Density 1.16 g/cm³ at 20°C [6][7]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling tri-o-
tolylphosphine to prevent exposure. The recommended PPE is outlined in the table below.
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Body Part Protective Equipment
Specifications and
Remarks

Eyes/Face
Safety glasses with side-

shields or goggles

Ensure a complete seal

around the eyes.

Skin
Chemical-resistant gloves

(e.g., nitrile rubber)

Inspect gloves for integrity

before each use.

Lab coat or chemical-resistant

apron

To protect clothing and skin

from splashes.

Respiratory
NIOSH-approved respirator

with appropriate cartridges

Required when working with

the powder outside of a fume

hood or in poorly ventilated

areas.

Safe Handling and Experimental Workflow
Due to its air and light sensitivity, as well as its irritant properties, a stringent workflow must be

followed when handling tri-o-tolylphosphine.
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Experimental Workflow for Handling Tri-o-tolylphosphine

Preparation

Handling

Reaction

Cleanup and Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Fume Hood
or Glove Box

Prepare Inert Atmosphere
(Nitrogen or Argon)

Weigh Solid Under
Inert Atmosphere

Transfer to Reaction Vessel
Using Schlenk Techniques

Dissolve in Anhydrous Solvent

Conduct Reaction Under
Inert Atmosphere and

Away from Light

Quench Reaction Mixture
(if necessary)

Dispose of Waste in
Designated Containers

Decontaminate Glassware
and Work Area

Remove and Dispose of
Contaminated PPE

Click to download full resolution via product page

Experimental Workflow Diagram
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Storage Precautions
Proper storage of tri-o-tolylphosphine is critical to maintain its integrity and prevent the

formation of hazardous degradation products.

Storage Condition Requirement Rationale

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon).

Prevents oxidation.

Temperature
Store in a cool, dry place,

below +30°C.[2]

Minimizes degradation and

potential pressure buildup.

Light
Store in a light-resistant

container.

Protects from light-induced

decomposition.[8]

Container Keep container tightly closed.
Prevents contamination and

exposure to air and moisture.

Compatibility
Store away from strong

oxidizing agents.[4]

Avoids potentially vigorous or

explosive reactions.

First Aid and Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Accidental Release Measures:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment.

Contain the spill by sweeping or scooping up the solid material. Avoid generating dust.

Collect the spilled material in a sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: May produce carbon oxides and phosphorus oxides upon

combustion.
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Special Protective Equipment: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.

Toxicological Information and Potential Signaling
Pathways
The toxicological properties of tri-o-tolylphosphine have not been thoroughly investigated.[4]

No quantitative data such as LD50 or LC50 values are readily available. The known health

effects are primarily irritation to the skin, eyes, and respiratory system.

As an organophosphorus compound, it is prudent to consider the potential for neurotoxic

effects, although this has not been established for tri-o-tolylphosphine. The primary

mechanism of toxicity for many organophosphates is the inhibition of acetylcholinesterase

(AChE), an enzyme critical for the breakdown of the neurotransmitter acetylcholine.[9][10]

Inhibition of AChE leads to an accumulation of acetylcholine at nerve synapses, resulting in

overstimulation of cholinergic receptors and a range of adverse effects.[11][12] However, it is

important to note that the toxicity of organophosphorus compounds can vary significantly based

on their specific structure.

Given the lack of specific data for tri-o-tolylphosphine, the following diagram illustrates a

logical pathway of potential local toxic effects based on its known irritant properties.
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Potential Local Toxicological Effects of Tri-o-tolylphosphine

Exposure Route

Initial Interaction

Cellular Response

Clinical Manifestation

Inhalation
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Release of
Inflammatory Mediators

Cellular Damage

Respiratory Irritation,
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Skin Irritation,
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Eye Irritation,
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Potential Local Toxicological Effects

Experimental Protocols for Hazard Determination
While specific experimental data for tri-o-tolylphosphine is lacking, the following are

summaries of standard methodologies that would be employed to determine its key hazard

properties.
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Acute Oral, Dermal, and Inhalation Toxicity (OECD Guidelines):

Standardized guidelines from the Organisation for Economic Co-operation and Development

(OECD) are used to assess the acute toxicity of chemical substances. These studies are

typically conducted in rodent models.

Acute Oral Toxicity (e.g., OECD 420, 423, 425): A single dose of the substance is

administered by gavage to a group of animals. The animals are then observed for a set

period (typically 14 days) for signs of toxicity and mortality. The results are used to classify

the substance based on its lethal dose.

Acute Dermal Toxicity (e.g., OECD 402): The substance is applied to a shaved area of the

skin of the test animals for a 24-hour period. Observations for skin reactions, systemic

toxicity, and mortality are made over a 14-day period.

Acute Inhalation Toxicity (e.g., OECD 403): Animals are exposed to the substance as a

vapor, dust, or aerosol in an inhalation chamber for a specified duration (e.g., 4 hours). The

animals are then observed for signs of respiratory and systemic toxicity, as well as mortality,

over a 14-day period.

Flash Point Determination (ASTM D93):

The flash point, the lowest temperature at which a substance gives off sufficient vapor to ignite

in the presence of an ignition source, is determined using a Pensky-Martens closed-cup tester.

A sample of the substance is heated at a controlled rate while a small flame is periodically

introduced into the vapor space above the liquid. The temperature at which a flash is observed

is recorded as the flash point.

Conclusion
Tri-o-tolylphosphine is a valuable reagent in chemical synthesis, but its handling requires a

high degree of caution due to its irritant properties and the lack of comprehensive toxicological

data. Adherence to the safety, handling, and storage protocols outlined in this guide is essential

for minimizing risks to researchers and ensuring a safe laboratory environment. All work with

this compound should be conducted with the assumption that it may possess uncharacterized

hazards. As with all chemicals, a thorough risk assessment should be performed before any

new experimental procedure involving tri-o-tolylphosphine is undertaken.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tris(o-tolyl)phosphine - Wikipedia [en.wikipedia.org]

2. Tri(o-tolyl)phosphine | 6163-58-2 [chemicalbook.com]

3. Tri-o-tolylphosphine | C21H21P | CID 80271 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. assets.thermofisher.com [assets.thermofisher.com]

5. tcichemicals.com [tcichemicals.com]

6. Tri-o-tolylphosphine｜lookchem [lookchem.com]

7. chembk.com [chembk.com]

8. Chemical Storage Safety Guideline / Document / Policy and Procedure Library
[policies.uq.edu.au]

9. Mechanisms of Organophosphate Toxicity and the Role of Acetylcholinesterase Inhibition
[mdpi.com]

10. Mechanisms of organophosphate neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

11. Organophosphate poisoning - Wikipedia [en.wikipedia.org]

12. emedicine.medscape.com [emedicine.medscape.com]

To cite this document: BenchChem. [Tri-o-tolylphosphine: A Comprehensive Technical Guide
to Safety, Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155546#tri-o-tolylphosphine-safety-handling-and-
storage-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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